12-epi-LTB4

• Molecular Formula: C53H59Cl2N3O7S2
• Molecular Weight: 985.1 g/mol
• InChI: InChI=1S/C53H59Cl2N3O7S2/c1-36-39(18-13-20-42(36)37-16-7-6-8-17-37)35-65-41-31-48(61-4)44(49(32-41)62-5)34-57-25-12-11-22-47(57)51(59)63-26-14-28-66-53(2,3)67-29-15-27-64-52(60)50-43-19-9-10-21-46(43)58(56-50)33-38-23-24-40(54)30-45(38)55/h6-10,13,16-21,23-24,30-32,47H,11-12,14-15,22,25-29,33-35H2,1-5H3/t47-/m0/s1
• InChIKey: AILUJPDCGPEHHB-MFERNQICSA-N

12-epi-LTB4 for Research Procurement: A Defined Leukotriene B4 Epimer with Quantifiable Pharmacological Differentiation

12-epi-Leukotriene B4 (12-epi-LTB4), CAS 83709-73-3, is the 12(S)-epimer of the potent pro-inflammatory lipid mediator LTB4. Unlike LTB4, which is biosynthesized enzymatically with 12(R)-stereochemistry, 12-epi-LTB4 is a synthetic isomer not produced by LTA4 hydrolase and absent from non-enzymatic hydrolysis products [1]. It acts as a weak partial agonist at both human BLT1 and BLT2 receptors, with pharmacological properties that are quantitatively distinct from LTB4 and its other isomers .

Identity Defined 12(S)-epimer of LTB4 with weak partial agonism at BLT1/BLT2

Workflow Enables BLT2-biased signaling studies (ERK activation without chemotaxis)

Context Epimer-specific tool for leukotriene receptor pharmacology and quantitative lipidomics

• [1] LIPID MAPS Structure Database (LMSD). LMFA03020015: 12-epi-LTB4. https://www.lipidmaps.org/databases/lmsd/LMFA03020015 (accessed 2025). View Source

Why LTB4 or 6-trans-12-epi-LTB4 Cannot Substitute for 12-epi-LTB4 in Controlled Studies

LTB4, 6-trans-12-epi-LTB4, and 12-epi-LTB4 exhibit distinct pharmacological profiles at BLT1 and BLT2 receptors. LTB4 is a full agonist with high potency (chemotaxis ED50 ≈ 10⁻⁸ M), whereas 6-trans-12-epi-LTB4 is virtually inactive at these receptors [1]. 12-epi-LTB4 occupies a unique intermediate niche as a weak partial agonist (requiring ~10 mM for full receptor activation, Ki = 4.7 µM on guinea pig lung membranes) [2]. Substitution of 12-epi-LTB4 with LTB4 would introduce full agonism instead of partial agonism, confounding experimental interpretation of receptor signaling bias, while substitution with 6-trans-12-epi-LTB4 would yield no meaningful receptor activation.

LTB4 Risk Full agonism may introduce biased signaling confounds; it may not reproduce the partial agonist profile of 12-epi-LTB4.

6-trans-12-epi-LTB4 Risk Inactive at BLT1/BLT2; substitution may result in no measurable receptor activation, compromising assay validity.

5-epi-LTB4 Risk Different epimer with distinct binding affinity; its signaling profile may not replicate the biased ERK/chemotaxis response of 12-epi-LTB4.

• [1] Dahinden CA, Clancy RM, Gross M, et al. Stereospecificity of leukotriene B4 and structure-function relationships for chemotaxis of human neutrophils. J Immunol. 1984;133(3):1477-1482. PMID: 6086758. View Source
• [2] de Brum-Fernandes AJ, Guillemette G, Sirois P. Characterization of leukotriene B4 binding sites on guinea pig lung macrophages. J Pharmacol Exp Ther. 1988;247(3):1199-1203. PMID: 2849677. View Source

12-epi-LTB4 Quantitative Differentiation Evidence: Head-to-Head Pharmacological Comparisons

Receptor Binding Affinity: 12-epi-LTB4 vs. LTB4 and 5-epi-LTB4 on Guinea Pig Lung Macrophages

In competition binding assays using [³H]LTB4 on guinea pig lung macrophage membranes, 12-epi-LTB4 exhibited a Ki of 4.7 ± 1.2 µM, approximately 1,620-fold lower affinity than LTB4 (Ki = 2.9 ± 0.8 nM) [1]. Compared to the 5-epimer 5-epi-LTB4 (Ki = 58.7 ± 0.3 nM), 12-epi-LTB4 was approximately 80-fold weaker. This demonstrates that epimerization at the 12-position (12S vs. 12R) is much more detrimental to receptor binding than epimerization at the 5-position.

Binding Affinity (Ki)

Head-to-head comparison

12-epi-LTB4 Ki = 4.7 µM vs. LTB4 Ki = 2.9 nM (~1,620-fold lower affinity); 80-fold lower than 5-epi-LTB4 (Ki = 58.7 nM)

Defines low-affinity probe window for BLT2 engagement without saturating BLT1.

Guinea pig lung macrophage membranes; [³H]LTB4 competition at 0°C.

Evidence Dimension	Competition binding affinity for LTB4 receptor (Ki)
Target Compound Data	Ki = 4.7 ± 1.2 µM (4,700 ± 1,200 nM)
Comparator Or Baseline	LTB4: Ki = 2.9 ± 0.8 nM; 5-epi-LTB4: Ki = 58.7 ± 0.3 nM
Quantified Difference	~1,620-fold lower affinity than LTB4; ~80-fold lower than 5-epi-LTB4
Conditions	[³H]LTB4 competition binding on guinea pig lung macrophage membranes at 0°C

Why This Matters

The ~1,620-fold affinity difference relative to LTB4 defines the precise pharmacological window for using 12-epi-LTB4 as a low-affinity probe, enabling selective BLT2 engagement studies without saturating BLT1 at experimental concentrations.

• [1] de Brum-Fernandes AJ, Guillemette G, Sirois P. Characterization of leukotriene B4 binding sites on guinea pig lung macrophages. J Pharmacol Exp Ther. 1988;247(3):1199-1203. PMID: 2849677. View Source

Chemotactic Activity: 12-epi-6-trans-LTB4 vs. LTB4 on Human Neutrophils

In Boyden chamber chemotaxis assays with human neutrophils, 12-epi-6-trans-LTB4 (the 6-trans isomer of 12-epi-LTB4) failed to induce measurable chemotaxis at concentrations between 10⁻⁶ and 10⁻⁵ M, whereas LTB4 exhibited an ED50 of 10⁻⁸ M [1]. This indicates that the 12-epi-6-trans isomer is at least 3–4 orders of magnitude less potent than LTB4 as a chemoattractant. By class-level inference, 12-epi-LTB4 (6-cis) retains weak but measurable partial agonist activity on mouse BLT1/BLT2, but its chemotactic potency is vastly inferior to LTB4.

Neutrophil Chemotaxis (ED50)

Cross-study comparable

12-epi-6-trans-LTB4: no chemotaxis up to 10 µM. LTB4 ED50 ≈ 10⁻⁸ M (≥100–1,000-fold difference).

Supports that 12-epi-LTB4 (6-cis) retains weak partial agonism; 6-trans isomer inactive.

Boyden chamber, human neutrophils; HPLC-purified isomers.

Evidence Dimension	Neutrophil chemotaxis (ED50)
Target Compound Data	12-epi-6-trans-LTB4: no chemotaxis at 10⁻⁶–10⁻⁵ M
Comparator Or Baseline	LTB4: chemotaxis ED50 = 10⁻⁸ M (maximal at 10⁻⁷ M)
Quantified Difference	≥ 100–1,000-fold lower chemotactic potency
Conditions	Boyden chamber assay with human neutrophils; purified isomers via HPLC

Why This Matters

The absence of chemotactic activity in the 12-epi-6-trans isomer confirms that the 6-cis configuration is required for any residual receptor activation, making 12-epi-LTB4 (6-cis) the only 12-epi isomer with quantifiable, albeit weak, BLT1/BLT2 partial agonism.

• [1] Dahinden CA, Clancy RM, Gross M, et al. Stereospecificity of leukotriene B4 and structure-function relationships for chemotaxis of human neutrophils. J Immunol. 1984;133(3):1477-1482. PMID: 6086758. View Source

Recombinant Human BLT1/BLT2 Activation: 12-epi-LTB4 Concentration Required for Full Activation

At recombinant human BLT1 and BLT2 receptors, 12-epi-LTB4 requires approximately 10 mM for full receptor activation, classifying it as a weak agonist [1]. In contrast, LTB4 activates these receptors with an EC50 in the low nanomolar range (BLT1 Ki = 0.23 nM [2]). No quantitative EC50 value for 12-epi-LTB4 at human BLT1/BLT2 is available, but the 10 mM requirement underscores its drastically reduced potency.

Activation Concentration

Class-level inference

12-epi-LTB4 requires ~10 mM for full activation vs. LTB4 EC50 in low nM range (>40-million-fold difference).

Extreme potency difference suits BLT2-selective signaling studies at µM concentrations.

Recombinant human BLT1/BLT2; limited quantitative EC50 data.

Evidence Dimension	Concentration for full receptor activation at recombinant human BLT1/BLT2
Target Compound Data	Approximately 10 mM
Comparator Or Baseline	LTB4: Ki = 0.23 nM at recombinant mouse BLT1 (EC50 inferred to be sub-nanomolar)
Quantified Difference	> 40,000,000-fold difference in required concentration for receptor activation
Conditions	Recombinant human BLT1 and BLT2 receptors expressed in heterologous systems

Why This Matters

The extreme difference in activation concentration (10 mM vs. low nM) defines 12-epi-LTB4 as a low-potency tool compound uniquely suited for studying BLT2-mediated signaling in isolation, as near-saturating LTB4 concentrations would confound BLT1-driven responses.

• [1] LIPID MAPS Structure Database (LMSD). LMFA03020015: 12-epi-LTB4. Citing Yokomizo T et al. J Biol Chem. 2001;276(15):12454-12459. https://www.lipidmaps.org/databases/lmsd/LMFA03020015 (accessed 2025). View Source
• [2] Martin V, et al. Leukotriene binding, signaling, and analysis of HIV coreceptor function in mouse and human leukotriene B4 receptor-transfected cells. J Biol Chem. 1999;274(13):8597-8603. PMID: 10085095. View Source

Partial vs. Full Agonism: 12-epi-LTB4 vs. LTB4 on Mouse BLT1 and BLT2

In CHO cells stably expressing mouse BLT1 or BLT2, 12-epi-LTB4 exhibited partial agonistic activity, whereas LTB4 acted as a full agonist [1]. Specifically, 12-epi-LTB4 induced phosphorylation of ERK in primary mouse keratinocytes, but did not induce chemotaxis, unlike LTB4 which triggered both ERK phosphorylation and cell migration. 6-trans-12-epi-LTB4 showed no activity at either receptor. This functional selectivity makes 12-epi-LTB4 a critical tool for dissecting β-arrestin-biased signaling versus G-protein-mediated chemotaxis downstream of BLT2.

Functional Agonism Profile

Head-to-head comparison

12-epi-LTB4: ERK phosphorylation (yes), chemotaxis (no). LTB4: both. 6-trans-12-epi-LTB4: none.

Biased partial agonism at BLT2 enables dissection of β-arrestin signaling vs. G-protein chemotaxis.

CHO cells expressing mBLT1/mBLT2; primary mouse keratinocytes.

Evidence Dimension	Functional agonism profile (ERK phosphorylation vs. chemotaxis) at mouse BLT1/BLT2
Target Compound Data	Partial agonist: induces ERK phosphorylation but not chemotaxis in mouse keratinocytes
Comparator Or Baseline	LTB4: full agonist (induces both ERK phosphorylation and chemotaxis); 6-trans-12-epi-LTB4: no activity
Quantified Difference	Qualitative difference in signaling outcome (biased partial agonism)
Conditions	CHO cells expressing mBLT1 or mBLT2; primary mouse keratinocytes

Why This Matters

12-epi-LTB4 is the only commercially available LTB4 epimer that displays biased partial agonism at BLT2—activating ERK without triggering chemotaxis—making it irreplaceable for studies of BLT2-specific signaling pathways in skin and intestinal biology.

• [1] Iizuka Y, Yokomizo T, Terawaki K, et al. Characterization of a Mouse Second Leukotriene B4 Receptor, mBLT2: BLT2-DEPENDENT ERK ACTIVATION AND CELL MIGRATION OF PRIMARY MOUSE KERATINOCYTES. J Biol Chem. 2005;280(26):24816-24823. PMID: 15863497. View Source

ELISA Cross-Reactivity: 12-epi-LTB4 vs. 6-trans-12-epi-LTB4 vs. LTB4

In a commercial LTB4 competitive ELISA kit, cross-reactivity was 100% for LTB4, 5.50% for 6-trans-12-epi-LTB4, and 4.90% for 12-epi-LTB4 . A separate multispecies LTB4 ELISA reported less than 1% cross-reactivity for 12-epi-LTB4 and approximately 5% for 6-trans-12-epi-LTB4 [1]. This low (≤5%) cross-reactivity means that 12-epi-LTB4 can be used as a negative control or internal standard in immunoassays without significantly interfering with LTB4 quantification, unlike 6-trans-12-epi-LTB4 which exhibits higher cross-reactivity.

ELISA Cross-Reactivity

Cross-study comparable

12-epi-LTB4: 4.90% (Abcam) /

Low cross-reactivity supports use as negative control or specificity standard for LTB4 immunoassays.

Competitive ELISA kits; cross-reactivity may vary by antibody lot.

Matched ISTD (12-epi-LTB4-d4)

Context-dependent

Tetra-deuterated at 6,7,14,15; ≥99% deuterated forms; co-elutes with 12-epi-LTB4.

Enables epimer-specific LC-MS/MS quantification, avoiding generic LTB4-d4 cross-talk.

Available from specialty biochemical suppliers; confirm batch purity.

Evidence Dimension	ELISA cross-reactivity (% relative to LTB4 antibody)
Target Compound Data	4.90% (Abcam kit); <1% (Invitrogen kit)
Comparator Or Baseline	LTB4: 100%; 6-trans-12-epi-LTB4: 5.50% (Abcam) / ~5% (Invitrogen)
Quantified Difference	12-epi-LTB4 cross-reactivity is 0.94–4.90%, vs. ~5.50% for 6-trans-12-epi-LTB4
Conditions	Competitive ELISA kits: Abcam ab133040 and Invitrogen LTB4 Multispecies ELISA

Why This Matters

Procurement of 12-epi-LTB4 as an internal standard or specificity control for LTB4 ELISA assays is validated by its ≤5% cross-reactivity, which is distinct from the ~5.5% cross-reactivity of 6-trans-12-epi-LTB4 and ensures minimal interference.

• [1] Invitrogen/Thermo Fisher Scientific. Leukotriene B4 Multispecies Competitive ELISA Kit Cross-Reactivity Data. https://www.fishersci.fi (accessed 2025). View Source

Deuterated Internal Standard: 12-epi-LTB4-d4 for LC-MS/MS Quantification

12-epi-LTB4-d4 is a tetra-deuterated analog (containing four deuterium atoms at positions 6, 7, 14, and 15) specifically designed as an internal standard for GC-MS or LC-MS quantification of 12-epi-LTB4 [1]. Its chromatographic properties closely match those of unlabeled 12-epi-LTB4, enabling precise isotope dilution mass spectrometry. Unlike generic LTB4-d4 internal standards, 12-epi-LTB4-d4 co-elutes specifically with the 12(S)-epimer, ensuring accurate quantification of this isomer in complex biological matrices where multiple LTB4 isomers may be present.

Matched ISTD (12-epi-LTB4-d4)

Context-dependent

Tetra-deuterated at 6,7,14,15; ≥99% deuterated forms; co-elutes with 12-epi-LTB4.

Enables epimer-specific LC-MS/MS quantification, avoiding generic LTB4-d4 cross-talk.

Available from specialty biochemical suppliers; confirm batch purity.

Evidence Dimension	Availability and specificity of deuterated internal standard for mass spectrometry
Target Compound Data	12-epi-LTB4-d4: ≥99% deuterated forms (d1-d4), four deuterium atoms at 6,7,14,15 positions
Comparator Or Baseline	Generic LTB4-d4: quantifies total LTB4 isomers without 12-epimer specificity
Quantified Difference	Epimer-specific quantification vs. total LTB4 isomer quantification
Conditions	LC-MS/MS or GC-MS with isotope dilution

Why This Matters

The availability of a matched deuterated internal standard (12-epi-LTB4-d4) directly from specialty biochemical suppliers (Cayman Chemical, Bertin Bioreagent) uniquely enables robust, isomer-specific quantification of 12-epi-LTB4 in lipidomics workflows.

• [1] Bertin Bioreagent / Cayman Chemical. 12-epi Leukotriene B4-d4 (CAT N°: 320135) Product Technical Datasheet. https://bertin-bioreagent.cvmh.fr/12-epi-leukotriene-b4-d4/ (accessed 2025). View Source

12-epi-LTB4 Optimal Procurement Scenarios: When This Epimer Is the Irreplaceable Choice

BLT2-Selective Signaling Studies in Keratinocyte and Intestinal Epithelial Biology

12-epi-LTB4 is the preferred tool for selectively activating BLT2-mediated ERK phosphorylation in primary mouse keratinocytes and intestinal epithelial cells without triggering chemotaxis [1]. Its partial agonism profile enables dissection of β-arrestin-biased signaling downstream of BLT2, which is not possible with LTB4 (full agonist, chemotaxis-competent) or 6-trans-12-epi-LTB4 (inactive). This makes 12-epi-LTB4 essential for laboratories investigating BLT2 roles in skin barrier function, wound healing, and intestinal inflammation.

Low-Affinity LTB4 Receptor Probe for Competition Binding Assays

With a Ki of 4.7 µM on guinea pig lung macrophage LTB4 receptors [1], 12-epi-LTB4 serves as a low-affinity competitor in [³H]LTB4 displacement assays, useful for defining the affinity ranking of novel BLT1/BLT2 ligands. Its ~1,620-fold lower affinity compared to LTB4 provides a wide dynamic range for constructing competition binding curves without the steep displacement seen with high-affinity ligands.

Epimer-Specific Internal Standard for LC-MS/MS Lipidomics of LTB4 Isomers

For lipidomics laboratories quantifying LTB4 isomer profiles in biological samples, 12-epi-LTB4-d4 (tetra-deuterated, ≥99% purity) is the only commercially available internal standard that specifically tracks the 12(S)-epimer [2]. This avoids the cross-talk inherent in using generic LTB4-d4 internal standards, which cannot distinguish 12-epi-LTB4 from other LTB4 isomers during chromatographic separation.

Negative Control for LTB4 Immunoassays with Defined Cross-Reactivity Profile

12-epi-LTB4 exhibits ≤4.90% cross-reactivity in commercial LTB4 ELISA kits , making it a validated negative control or specificity standard for LTB4 immunoassay development and validation. Its distinct cross-reactivity compared to 6-trans-12-epi-LTB4 (5.50%) allows kit manufacturers and assay developers to establish isomer-specific interference thresholds.

Application

Selection Property

Validation Focus

BLT2-biased signaling in keratinocyte & intestinal models

Partial agonism (ERK activation, no chemotaxis)

ERK phosphorylation vs. migration assay endpoints

Competition binding assay development for novel BLT ligands

Low micromolar affinity, wide dynamic range

Displacement curve construction with low-affinity ligand

Quantitative lipidomics of LTB4 isomers in biological matrices

Co-eluting deuterated analog (12-epi-LTB4-d4)

Isomer-specific quantification without isomer cross-talk

LTB4 ELISA assay specificity control

Low cross-reactivity profile (≤5%)

Cross-reactivity and interference threshold validation

• [1] Iizuka Y, Yokomizo T, Terawaki K, et al. Characterization of a Mouse Second Leukotriene B4 Receptor, mBLT2: BLT2-DEPENDENT ERK ACTIVATION AND CELL MIGRATION OF PRIMARY MOUSE KERATINOCYTES. J Biol Chem. 2005;280(26):24816-24823. PMID: 15863497. View Source
• [2] Bertin Bioreagent / Cayman Chemical. 12-epi Leukotriene B4-d4 (CAT N°: 320135) Product Technical Datasheet. https://bertin-bioreagent.cvmh.fr/12-epi-leukotriene-b4-d4/ (accessed 2025). View Source